Cas no 832694-76-5 (Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-7-nitro-)

• Product Name: Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-7-nitro-
• CAS No: 832694-76-5
• MF: C₈H₅BrN₂O₃S
• MW: 289.105899572372
• CID: 675310
• PubChem ID: 18450767
• Update Time: 2025-04-19

Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-7-nitro-
• 3-bromo-2-methyl-7-nitro-5H-thieno[3,2-c]pyridin-4-one
• UWIYXHYAFVRXAK-UHFFFAOYSA-N
• DTXSID50593937
• 832694-76-5
• 3-bromo-2-methyl-7-nitrothieno[3,2-c]pyridin-4(5h)-one
• SCHEMBL3530392

• Inchi： 1S/C8H5BrN2O3S/c1-3-6(9)5-7(15-3)4(11(13)14)2-10-8(5)12/h2H,1H3,(H,10,12)
• InChI Key： UWIYXHYAFVRXAK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC2C(=CNC(C=21)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.92043g/mol
• Monoisotopic Mass: 287.92043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų